Cas no 1807273-44-4 (4-Chloro-3-fluoro-5-(trifluoromethylthio)toluene)

• Product Name: 4-Chloro-3-fluoro-5-(trifluoromethylthio)toluene
• CAS No: 1807273-44-4
• MF: C₈H₅ClF₄S
• MW: 244.636914014816
• CID: 5002281
• Update Time: 2025-06-07

4-Chloro-3-fluoro-5-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluoro-5-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5ClF4S/c1-4-2-5(10)7(9)6(3-4)14-8(11,12)13/h2-3H,1H3
• InChI Key： GQQCZGWWHWYXEY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=CC=1SC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3

Additional information on 4-Chloro-3-fluoro-5-(trifluoromethylthio)toluene

Professional Introduction to 4-Chloro-3-fluoro-5-(trifluoromethylthio)toluene (CAS No. 1807273-44-4)

4-Chloro-3-fluoro-5-(trifluoromethylthio)toluene, with the CAS number 1807273-44-4, is a significant compound in the field of organic synthesis and pharmaceutical development. This compound belongs to the class of aromatic heterocycles and features a unique structural arrangement that makes it highly valuable for various chemical transformations. The presence of both chloro and fluoro substituents, along with a trifluoromethylthio group, imparts distinct reactivity and electronic properties that are exploited in synthetic chemistry.

The compound's structure consists of a toluene core modified by these functional groups. The chloro group at the 4-position and the fluoro group at the 3-position introduce electrophilic and nucleophilic characteristics, respectively, which can be leveraged in cross-coupling reactions, nucleophilic substitutions, and other synthetic protocols. Additionally, the trifluoromethylthio group at the 5-position contributes to steric hindrance and electronic effects that can influence the reactivity of adjacent functional groups.

In recent years, there has been growing interest in the applications of 4-chloro-3-fluoro-5-(trifluoromethylthio)toluene in pharmaceutical research. The compound serves as a versatile building block for the synthesis of more complex molecules. Its structural features make it particularly useful in the development of novel therapeutic agents targeting various diseases. For instance, researchers have utilized this compound to create derivatives with potential antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 4-chloro-3-fluoro-5-(trifluoromethylthio)toluene is its role in facilitating transition metal-catalyzed reactions. The combination of chloro and fluoro substituents allows for efficient participation in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many pharmaceuticals. The trifluoromethylthio group also enhances the stability of intermediates formed during these reactions, improving overall yields and selectivity.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By incorporating 4-chloro-3-fluoro-5-(trifluoromethylthio)toluene into drug candidates, researchers have been able to develop molecules that selectively inhibit specific kinases. The electronic properties introduced by the fluorine and chlorine atoms help optimize binding interactions with the enzyme's active site, leading to increased potency and reduced side effects.

The compound's versatility is further demonstrated in its application as a precursor for agrochemicals. Fluorinated aromatic compounds are widely used in pesticides due to their enhanced bioavailability and resistance to degradation. Researchers have synthesized novel herbicides and fungicides by modifying 4-chloro-3-fluoro-5-(trifluoromethylthio)toluene with various functional groups. These derivatives exhibit improved efficacy against pests while maintaining environmental safety.

The synthesis of 4-chloro-3-fluoro-5-(trifluoromethylthio)toluene itself is an intricate process that requires careful optimization. Traditional methods often involve multi-step sequences involving halogenation, fluorination, and thiolation reactions. However, recent advancements in synthetic chemistry have enabled more efficient routes to this compound. For example, catalytic methods using transition metals have been developed to streamline these transformations, reducing reaction times and improving yields.

In conclusion, 4-Chloro-3-fluoro-5-(trifluoromethylthio)toluene (CAS No. 1807273-44-4) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for synthetic chemists working on complex molecule design. As research continues to uncover new applications for this compound, its importance in advancing chemical innovation is likely to grow even further.